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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021 Get Quote

For researchers, scientists, and drug development professionals investigating the roles of very

long-chain fatty acyl-CoAs, obtaining specific molecules like 17-Methylpentacosanoyl-CoA
can be a significant hurdle. Unlike more common lipids, 17-Methylpentacosanoyl-CoA is not

readily available from commercial suppliers. The primary route to acquiring this specialized

reagent is through custom synthesis. This guide provides a framework for navigating the

custom synthesis process, from selecting a vendor to understanding the critical quality control

data required for reliable experimental outcomes.

Navigating the Custom Synthesis Landscape
Several contract development and manufacturing organizations (CDMOs) and specialized

chemical synthesis companies offer bespoke lipid synthesis services. These companies can

synthesize a wide array of complex lipids, including long-chain fatty acids and their coenzyme A

derivatives, tailored to specific research needs. When embarking on the custom synthesis of

17-Methylpentacosanoyl-CoA, it is crucial to partner with a supplier that has demonstrated

expertise in lipid chemistry.

Below is a comparison of key attributes of several prominent companies offering custom lipid

synthesis services. This information is based on their publicly available service descriptions

and capabilities. For a specific project, it is imperative to contact these companies directly to

discuss the feasibility, timelines, and costs associated with the synthesis of 17-
Methylpentacosanoyl-CoA.
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Company Key Expertise
Quality Control &
Analytical
Capabilities

Scale of Synthesis

Creative Biolabs

Custom lipid

synthesis, including

modifications like

PEGylation and

fluorescent tagging.[1]

Employs NMR, mass

spectrometry, and

HPLC for structural

confirmation and

purity analysis.[1]

Not specified, likely

project-dependent.

BOC Sciences

Comprehensive

services in fatty acid,

triglyceride, and

phospholipid

synthesis.[2]

Offers molecular

design, route

development,

chemical modification,

labeling, purification,

and analytical

characterization.[2]

From research

quantities to pilot

batches.[2]

Avanti Lipids

A recognized leader in

custom lipid synthesis

and formulation

development with over

150 years of

combined experience.

[3]

Provides custom lipids

with their signature

high quality, supported

by their Analytical

Division.[3]

Custom formulations

as small as 25mg.[3]

Sigma-Aldrich (CDMO

Services)

Over 25 years of

experience in custom

process development

for lipid synthesis and

manufacturing, with

GMP capabilities.[4]

Fully integrated

analytical

development team to

support projects from

pre-clinical to clinical

manufacturing.[4]

Grams to multi-

kilogram scale.[4]

Kyfora Bio

Specializes in custom

synthesis of lipids and

polymers for gene and

cell therapy, with over

60 years of expertise.

[5]

In-house

manufacturing and

analytics, with quality

systems designed to

meet global

standards.[5]

From early-stage

process development

to full-scale

commercialization.[5]
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The Custom Synthesis and Quality Control
Workflow
The process of custom synthesizing a novel lipid like 17-Methylpentacosanoyl-CoA involves

several critical steps, from initial consultation to final product delivery. The following diagram

illustrates a typical workflow, emphasizing the essential quality control checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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